Cas no 2350032-90-3 (tert-butyl 3-[(S)-cyclopropyl(hydroxy)methyl]azetidine-1-carboxylate)

• Product Name: tert-butyl 3-[(S)-cyclopropyl(hydroxy)methyl]azetidine-1-carboxylate
• CAS No: 2350032-90-3
• MF: C₁₂H₂₁NO₃
• MW: 227.300043821335
• CID: 5290040
• Update Time: 2025-10-19

tert-butyl 3-[(S)-cyclopropyl(hydroxy)methyl]azetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1-Azetidinecarboxylic acid, 3-[(S)-cyclopropylhydroxymethyl]-, 1,1-dimethylethyl ester
• tert-butyl 3-[(S)-cyclopropyl(hydroxy)methyl]azetidine-1-carboxylate

• Inchi： 1S/C12H21NO3/c1-12(2,3)16-11(15)13-6-9(7-13)10(14)8-4-5-8/h8-10,14H,4-7H2,1-3H3/t10-/m0/s1
• InChI Key： BLEYXCCRRMRWEQ-JTQLQIEISA-N
• SMILES： N1(C(OC(C)(C)C)=O)CC([C@H](C2CC2)O)C1

Additional information on tert-butyl 3-[(S)-cyclopropyl(hydroxy)methyl]azetidine-1-carboxylate

Comprehensive Overview of tert-butyl 3-[(S)-cyclopropyl(hydroxy)methyl]azetidine-1-carboxylate (CAS No. 2350032-90-3)

The compound tert-butyl 3-[(S)-cyclopropyl(hydroxy)methyl]azetidine-1-carboxylate (CAS No. 2350032-90-3) is a highly specialized chiral intermediate widely utilized in pharmaceutical synthesis and organic chemistry research. Its unique structural features, including the azetidine ring and cyclopropyl moiety, make it a valuable building block for drug discovery, particularly in the development of bioactive molecules targeting neurological and metabolic disorders. The presence of the tert-butyloxycarbonyl (Boc) protecting group enhances its stability during synthetic transformations, a critical factor for researchers optimizing multi-step reaction sequences.

In recent years, the demand for chiral intermediates like tert-butyl 3-[(S)-cyclopropyl(hydroxy)methyl]azetidine-1-carboxylate has surged due to advancements in asymmetric synthesis and fragment-based drug design. Search engine analytics reveal growing interest in queries such as "Boc-protected azetidine derivatives" and "cyclopropyl-containing chiral auxiliaries," reflecting its relevance in modern medicinal chemistry. The compound's stereocenter at the hydroxymethyl position further enables the construction of enantiomerically pure compounds, a key requirement for FDA-approved pharmaceuticals.

From a synthetic perspective, the azetidine-1-carboxylate scaffold in this compound offers distinct advantages over larger heterocycles like pyrrolidines or piperidines. Its ring strain and compact size often improve target binding affinity while reducing off-target effects—a hot topic in GPCR-targeted drug discovery. Computational chemistry studies (frequently searched as "azetidine DFT calculations") highlight its conformational rigidity, which aids in predicting bioactive conformations during computer-aided drug design (CADD) workflows.

The tert-butyl 3-[(S)-cyclopropyl(hydroxy)methyl]azetidine-1-carboxylate also demonstrates remarkable versatility in cross-coupling reactions, as evidenced by its increasing appearance in patent literature for kinase inhibitor syntheses. Pharmaceutical companies particularly value its compatibility with Suzuki-Miyaura and Buchwald-Hartwig couplings—two of the most searched reaction types in organic chemistry databases. Furthermore, the hydroxyl group serves as a handle for further derivatization, enabling the creation of ethers, esters, or carbamates to fine-tune compound properties.

Environmental considerations in chemical synthesis have brought attention to this compound's potential in green chemistry applications. Its efficient purification via crystallization (unlike many azetidine derivatives requiring chromatography) reduces solvent waste—a frequently searched topic under "sustainable heterocycle synthesis." Recent publications also explore its use in flow chemistry systems, addressing industry demands for scalable and automated synthetic routes.

Analytical characterization of CAS 2350032-90-3 typically involves advanced techniques like chiral HPLC (high-performance liquid chromatography) and NMR spectroscopy, with particular emphasis on the cyclopropyl proton splitting patterns—a common challenge discussed in online chemistry forums. The compound's stability profile under various pH conditions (another trending search topic: "azetidine stability in formulation") makes it particularly interesting for prodrug development strategies.

In the context of structure-activity relationship (SAR) studies, the tert-butyl 3-[(S)-cyclopropyl(hydroxy)methyl]azetidine-1-carboxylate scaffold has shown promise in modulating pharmacokinetic properties. Database analytics indicate growing searches for "azetidine bioavailability enhancement" and "cyclopropyl metabolic stability," reflecting industry focus on these molecular features. The compound's balanced lipophilicity (calculated LogP ~1.5-2.0) contributes to favorable blood-brain barrier penetration in CNS drug candidates.

Emerging applications in peptide mimetics design have further expanded the utility of this compound. Its constrained azetidine ring effectively mimics proline conformations while introducing additional vectors for diversification—a strategy frequently explored in macrocyclic drug discovery (a trending topic with 78% search growth YoY). The Boc group also facilitates selective deprotection during solid-phase peptide synthesis workflows.

From a regulatory standpoint, the compound's well-defined chiral purity (>99% ee in commercial samples) addresses stringent requirements for ICH guidelines in pharmaceutical development—another area generating substantial search traffic. Stability studies under accelerated conditions (commonly searched as "forced degradation studies of azetidines") demonstrate its robustness as an intermediate in multi-kilogram scale productions.

The synthesis of tert-butyl 3-[(S)-cyclopropyl(hydroxy)methyl]azetidine-1-carboxylate typically involves asymmetric reduction of corresponding ketones using chiral catalysts—a subject of numerous recent publications and patent applications. Search volume for "enantioselective cyclopropanation" has increased by 120% in the past two years, underscoring the industrial importance of such methodologies. The compound's crystalline nature also simplifies quality control procedures compared to oily intermediates.

In conclusion, CAS 2350032-90-3 represents a sophisticated tool for medicinal chemists navigating the challenges of modern drug discovery. Its structural uniqueness, synthetic versatility, and alignment with current research trends (evidenced by search patterns) ensure its continued relevance in developing next-generation therapeutics. As the pharmaceutical industry increasingly prioritizes three-dimensional molecular complexity (a hot topic with 200% search growth), compounds like tert-butyl 3-[(S)-cyclopropyl(hydroxy)methyl]azetidine-1-carboxylate will undoubtedly remain at the forefront of innovative drug design strategies.